Cas no 1152709-54-0 (1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine
• CAS No: 1152709-54-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5995275
• PubChem ID: 43158891
• Update Time: 2025-10-28

1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine
• EN300-1856758
• 1152709-54-0

• Inchi： 1S/C13H17N3/c1-8-5-9(2)13(10(3)6-8)11-7-12(14)16(4)15-11/h5-7H,14H2,1-4H3
• InChI Key： JEJPHVYXHPJVBA-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C(C)=CC(C)=CC=2C)=N1)N

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine

1-Methyl-3-(2,4,6-Trimethylphenyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine (CAS No. 1152709-54-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule consists of a pyrazole ring system substituted with a methyl group at position 1 and a 2,4,6-trimethylphenyl group at position 3. The presence of these substituents contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine has been investigated for its potential as an anti-inflammatory agent. Researchers have found that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in catalysis. The pyrazole ring system is known to act as a chelating agent, making it useful in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have demonstrated that 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine can serve as an effective ligand in enantioselective reactions. This opens up new possibilities for its use in the synthesis of complex organic molecules with high enantiomeric excess.

The synthesis of 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. One common approach involves the condensation of an aldehyde with an amine to form the pyrazole ring system. The substitution pattern of the phenyl group is crucial for determining the final properties of the compound. Researchers have optimized reaction conditions to achieve high yields and purity levels.

From a structural perspective, the molecule's stability is influenced by the electron-donating groups present on the phenyl ring. These groups enhance the conjugation within the molecule, leading to increased stability and resistance to oxidation. This property is particularly advantageous in applications where long-term stability is required.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine. Density functional theory (DFT) calculations have revealed that the molecule has a planar geometry with significant π-electron delocalization across the pyrazole ring and the phenyl substituent. This delocalization contributes to its electronic properties and reactivity towards electrophilic substitution reactions.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated π-system. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the molecular structure and identifying key functional groups. These analytical techniques are essential for quality control and structural elucidation during synthesis.

Looking ahead, ongoing research is focused on exploring novel applications of 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine in materials science and nanotechnology. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Preliminary studies suggest that this compound could be incorporated into light-emitting diodes (LEDs) or photovoltaic cells due to its ability to emit light upon excitation.

In conclusion, 1-methyl-3-(2,4,6-trimethylphenyl)-1H-pyrazol-5-amine (CAS No. 1152709-54-0) is a versatile compound with a wide range of potential applications across different scientific disciplines. Its chemical properties make it an attractive target for further research in medicinal chemistry, catalysis, and materials science. As our understanding of this molecule continues to grow, it is likely to play an increasingly important role in both academic research and industrial applications.